2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide

• IUPAC Name: 2-benzylsulfanyl-N-(3,5-dimethylphenyl)benzamide
• InChI: InChI=1S/C22H21NOS/c1-16-12-17(2)14-19(13-16)23-22(24)20-10-6-7-11-21(20)25-15-18-8-4-3-5-9-18/h3-14H,15H2,1-2H3,(H,23,24)
• InChI Key: IQCLWGXRACDSFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC=CC=C2SCC3=CC=CC=C3)C
• Molecular Formula: C22H21NOS
• Molecular Weight: 347.5 g/mol

Description

2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide, also known as BZT or BZT-1, is a chemical compound that belongs to the class of phenyltropanes. It is a potent dopamine reuptake inhibitor and has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide acts as a potent dopamine reuptake inhibitor, which means it blocks the reuptake of dopamine from the synaptic cleft, leading to an increase in dopamine levels in the brain. This increase in dopamine levels is believed to be responsible for the therapeutic effects of 2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide has been shown to increase extracellular dopamine levels in the brain, which can lead to various biochemical and physiological effects. These effects include increased locomotor activity, improved cognitive function, and decreased depression-like behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide in lab experiments is its potency as a dopamine reuptake inhibitor, which allows for the study of dopamine-related processes in the brain. However, one of the limitations of using 2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide is its potential for abuse, which can lead to ethical concerns in animal studies.

Future Directions

There are several future directions for the study of 2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide. One direction is the development of more potent and selective dopamine reuptake inhibitors based on the structure of 2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide. Another direction is the study of the long-term effects of 2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide on dopamine-related processes in the brain. Finally, the potential use of 2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide in the treatment of various neurological and psychiatric disorders should be further explored.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide involves the reaction of 3,5-dimethylaniline with benzyl chlorothioformate in the presence of a base, followed by the reaction of the resulting intermediate with 4-chlorobenzamide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-(benzylthio)-N-(3,5-dimethylphenyl)benzamide has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders, including attention-deficit/hyperactivity disorder (ADHD), depression, and Parkinson's disease. It has also been studied for its potential use as a tool in neuroscience research.